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Compound of Interest

Compound Name: BAY-299

Cat. No.: B605933 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: BAY-299 is a potent and selective dual inhibitor of the bromodomain-containing

protein BRPF2 (Bromodomain and PHD Finger Containing, 2), also known as BRD1, and the

TATA-Box Binding Protein Associated Factor 1 (TAF1) and TAF1L.[1][2] It acts by binding to the

bromodomains of these proteins, preventing their interaction with acetylated histones, which in

turn modulates gene transcription.[3] This inhibitory activity makes BAY-299 a valuable

chemical probe for studying epigenetic mechanisms and a potential therapeutic agent,

particularly in oncology.[4]

Accurate and consistent preparation of stock solutions is a critical first step for any in vitro or in

vivo experiment to ensure the reliability and reproducibility of results. This document provides a

detailed protocol for the preparation, storage, and handling of BAY-299 stock solutions using

dimethyl sulfoxide (DMSO) as the solvent.

I. BAY-299 Properties
A summary of the key chemical and physical properties of BAY-299 is provided below.
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Property Value

Molecular Formula C₂₅H₂₃N₃O₄[1][3][5]

Molecular Weight 429.47 g/mol [1][6]

CAS Number 2080306-23-4[1][2][3][5]

Appearance Light yellow to yellow solid[1]

Purity >98%[3][5]

II. Solubility of BAY-299 in DMSO
BAY-299 exhibits good solubility in DMSO. However, the reported maximum concentration

varies between suppliers. It is crucial to use high-quality, anhydrous (or newly opened) DMSO,

as its hygroscopic nature can lead to the absorption of water, which may reduce the solubility of

the compound.[1][2]

Solvent Maximum Concentration Notes

DMSO 20 mg/mL to 86 mg/mL[1][2][5]

Solubility can be facilitated by

warming and ultrasonication.

[1]

(~46.5 mM to ~200 mM)

Use of fresh, anhydrous

DMSO is highly recommended.

[1][2]

III. Signaling Pathway of BAY-299
BAY-299 exerts its effect by inhibiting BRPF2 and TAF1, key components of epigenetic

regulatory complexes. BRPF2 is a scaffold protein for histone acetyltransferase (HAT)

complexes, while TAF1 is the largest subunit of the transcription factor TFIID. By blocking the

bromodomains of these proteins, BAY-299 disrupts their function in chromatin remodeling and

transcription initiation.
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Caption: Inhibition of BRPF2 and TAF1 by BAY-299.

IV. Experimental Protocol: Preparing a 10 mM BAY-
299 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of BAY-299 in DMSO.

A. Materials and Equipment:

BAY-299 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and appropriate sterile tips
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Vortex mixer

Sonicator bath (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

B. Safety Precautions:

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for BAY-299 and DMSO before handling.

C. Calculation: To prepare a 10 mM stock solution, the required mass of BAY-299 needs to be

calculated.

Molecular Weight (MW) of BAY-299: 429.47 g/mol

Desired Concentration (C): 10 mM = 0.010 mol/L

Desired Volume (V): e.g., 1 mL = 0.001 L

Formula: Mass (g) = C (mol/L) x V (L) x MW ( g/mol )

Calculation Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mmol/L * 1 mL * 429.47 mg/mmol / 1000 mL/L

Mass = 4.2947 mg

Therefore, 4.30 mg of BAY-299 is needed to make 1 mL of a 10 mM stock solution.

D. Stock Solution Preparation Workflow:

Caption: Workflow for BAY-299 stock solution preparation.

E. Step-by-Step Procedure:
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Tare a clean, sterile microcentrifuge tube or vial on an analytical balance.

Carefully weigh out the calculated amount of BAY-299 powder (e.g., 4.30 mg for a 1 mL, 10

mM stock) and record the exact weight.

Add the appropriate volume of anhydrous DMSO to the tube containing the BAY-299
powder.

Cap the tube securely and vortex at high speed for 1-2 minutes until the powder is fully

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles. If

undissolved solid remains, sonicate the tube in a water bath for 5-10 minutes or warm gently

(e.g., to 37°C) to aid dissolution.[1]

Once fully dissolved, briefly centrifuge the tube to collect the solution at the bottom.

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in cryovials or

microcentrifuge tubes.[1][2]

Clearly label all aliquots with the compound name, concentration, date, and solvent.

V. Pre-calculated Stock Solution Table
This table provides quick reference values for preparing common stock concentrations of BAY-
299.
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Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.43 mg 2.15 mg 4.30 mg

5 mM 2.15 mg 10.74 mg 21.47 mg

10 mM 4.30 mg 21.47 mg 42.95 mg

25 mM 10.74 mg 53.68 mg 107.37 mg

50 mM 21.47 mg 107.37 mg 214.74 mg

VI. Storage and Stability
Proper storage is essential to maintain the biological activity of the BAY-299 stock solution.

Condition Storage Temperature Stability Period

Solid Powder -20°C 3 years[1]

4°C 2 years[1]

In DMSO -80°C 2 years[1][2]

-20°C 1 year[1][2]

Key Storage Recommendations:

Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes is the best practice to

preserve the integrity of the compound.[1][2] While some studies show DMSO solutions can

be stable through multiple freeze-thaw cycles, minimizing them is a widely accepted

precaution.[7]

Protect from Light: Store aliquots in amber or light-blocking tubes.

Working Solutions: For in-vivo experiments or cell culture, it is recommended to prepare

fresh working solutions from the frozen stock on the day of use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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